2-Oxo-2-phenylethyl 4-(piperidin-1-ylsulfonyl)benzoate

• IUPAC Name: phenacyl 4-piperidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C20H21NO5S/c22-19(16-7-3-1-4-8-16)15-26-20(23)17-9-11-18(12-10-17)27(24,25)21-13-5-2-6-14-21/h1,3-4,7-12H,2,5-6,13-15H2
• InChI Key: GHGURPKZNHYEEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=CC=C3
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol

Description

2-Oxo-2-phenylethyl 4-(piperidin-1-ylsulfonyl)benzoate, also known as OPB-9195, is a small molecule inhibitor that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies and has the potential to be a valuable tool in the field of biomedical research.

Scientific Research Applications

Synthesis and Biological Activities

• The compound is part of the synthesis pathway for creating N-substituted derivatives that show moderate to high antibacterial activity against both Gram-negative and Gram-positive bacteria. This indicates its potential in the development of new antibacterial agents (Khalid et al., 2016).
• It is also involved in structural studies and theoretical calculations for compounds that exhibit thermal stability and potential applications in fields requiring materials with specific thermal and optical properties (Karthik et al., 2021).
• Another study focused on the synthesis of derivatives that were screened for their inhibitory activity against enzymes like butyrylcholinesterase (BChE), highlighting its relevance in the development of compounds for therapeutic purposes, especially in conditions associated with enzyme dysfunction (Khalid et al., 2016).